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Compound of Interest

Compound Name:
5-Fluoro-2-methoxyisonicotinic

acid

CAS No.: 884495-30-1

Cat. No.: B1388057

Get Quote

Executive Summary & Strategic Rationale
In modern drug discovery, the pyridine scaffold remains a "privileged structure." However,

simple isonicotinic amides often suffer from rapid metabolic clearance and non-specific binding.

5-Fluoro-2-methoxyisonicotinic acid offers a tri-vector solution to these liabilities:

Metabolic Blocking (C5-Fluorine): The fluorine atom at the C5 position blocks a common site

of oxidative metabolism (CYP450 oxidation), extending the half-life of the resulting scaffold.

Electronic Modulation (C2-Methoxy): The methoxy group acts as a hydrogen bond acceptor

while electronically tuning the pyridine ring. It balances the electron-withdrawing nature of

the fluorine and the pyridine nitrogen, often improving solubility and optimizing the pKa of the

pyridine nitrogen.

Conformational Bias: The steric bulk of the C2-methoxy group and C5-fluorine can restrict

the rotation of the amide bond formed at C4, potentially locking the molecule into a bioactive
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conformation.

This guide provides a robust, self-validating workflow for utilizing this building block in high-

throughput (HT) amide coupling campaigns.

Chemical Profile & Handling
Property Specification Practical Insight

Formula C₇H₆FNO₃ --

MW 171.13 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD).

Appearance White/Off-white powder

Visual purity check: Yellowing

indicates

oxidation/degradation.

Solubility DMSO, DMF, DMA (>50 mM)

Critical: Pre-dissolve in DMA

for library runs; avoid MeOH

for stock solutions to prevent

transesterification risks during

storage.

Acidity (pKa) ~3.5 - 4.0 (COOH)

The 2-OMe group (EDG)

slightly raises the pKa

compared to unsubstituted

isonicotinic acid, requiring

efficient activation.

Stability Acid Sensitive (High T)

Caution: Strong aqueous acid

at high heat (>80°C) can

demethylate the 2-OMe to form

the 2-pyridone.

Strategic Application Workflow
The following diagram illustrates the decision matrix for incorporating this building block into a

library synthesis campaign.
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Start: 5-Fluoro-2-methoxyisonicotinic acid

Substrate Analysis (Amine Partner)

Standard Amines
(Primary/Secondary Aliphatic)

Nucleophilic

Difficult Amines
(Anilines, Sterically Hindered)

Weak Nucleophile

Protocol A: HATU/DIPEA
(High Throughput)

Protocol B: Acid Chloride/Fluoride
(In-situ Activation)

QC: LCMS & Stability Check

Library Release

Pass (>85% Purity)

Troubleshoot

Fail (<50%) -> Check Demethylation

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal coupling protocol based on amine partner

reactivity.

Experimental Protocols
Protocol A: High-Throughput Amide Coupling (Standard)
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Best for: Primary amines, secondary amines, and non-hindered anilines. Scale: 50 µmol to 100

µmol per well (96-well plate format).

Reagents:

Acid Stock: 0.2 M 5-Fluoro-2-methoxyisonicotinic acid in anhydrous DMA.

Amine Stock: 0.2 M Amine in anhydrous DMA.

Coupling Agent: 0.2 M HATU in anhydrous DMF.

Base: 1.0 M DIPEA (Diisopropylethylamine) in NMP.

Step-by-Step:

Dispensing: To each reaction well, add:

250 µL Acid Stock (50 µmol, 1.0 equiv).

275 µL HATU Stock (55 µmol, 1.1 equiv).

100 µL Base Stock (100 µmol, 2.0 equiv).

Pre-activation: Shake at room temperature (RT) for 5 minutes. Note: This ensures formation

of the active ester before amine addition.

Amine Addition: Add 250 µL Amine Stock (50 µmol, 1.0 equiv).

Reaction: Seal plate and shake at RT for 16 hours.

Quenching: Add 50 µL of 10% aqueous ammonia or ethylenediamine to scavenge excess

activated ester (prevents post-reaction side products).

Work-up: Evaporate solvent (Genevac) or proceed to direct SPE purification.

Validation Criteria:

LCMS: Target mass [M+H]+.
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Purity: >85% UV (254 nm).

Protocol B: Activation for "Difficult" Amines (Acid
Chloride Method)
Best for: Electron-deficient anilines (e.g., 3-CN, 4-F anilines) or sterically hindered amines.

Mechanism: Converts the acid to the highly reactive acid chloride using Thionyl Chloride (

) or Oxalyl Chloride.

Step-by-Step:

Activation: In a glass vial (do not use plastic for thionyl chloride), suspend 1.0 mmol 5-
Fluoro-2-methoxyisonicotinic acid in 2 mL DCM.

Reagent Addition: Add 1.5 mmol Thionyl Chloride (

) and 1 drop of DMF (catalyst).

Reflux: Heat to mild reflux (40°C) for 1-2 hours. The solution should become clear as the

acid chloride forms.

Evaporation: Remove solvent and excess

under vacuum/nitrogen stream. Critical: Ensure complete removal of

to prevent amine salt formation.

Coupling: Redissolve the residue (crude acid chloride) in 2 mL anhydrous DCM or THF.

Addition: Add this solution dropwise to a mixture of the Amine (1.0 mmol) and Et3N (2.0

mmol) in DCM.

Reaction: Stir at RT for 2 hours.

SAR & Mechanistic Insights
Understanding the electronic environment is crucial for interpreting biological data derived from

this scaffold.
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Caption: Structure-Activity Relationship (SAR) breakdown of the core scaffold.[1][2][3][4][5][6]

[7][8][9][10][11]

Expert Insight - The "Methoxy Trap": While the 2-methoxy group is robust under basic coupling

conditions, it renders the ring susceptible to nucleophilic attack under forcing conditions, or

acidic hydrolysis to the pyridone.

Avoid: Heating with strong aqueous acids (HCl/H2SO4) > 80°C.

Monitor: If LCMS shows a mass of [M-14], you have likely hydrolyzed the methoxy group (-

CH3) to the hydroxy/pyridone form.

References & Authority
Chemical Properties & Supply:5-Fluoro-2-methoxyisonicotinic acid. ChemicalBook &

ChemSrc Databases. Verified CAS: 884495-30-1.[6][9][12][13]

Medicinal Chemistry of Fluorine:

Therapeutic applications of fluorinated heterocycles.[1][5] (2023).[1] Review of fluorine's

role in metabolic stability and binding affinity.[1]

Amide Coupling Protocols:

Protocol for amide bond formation with electron deficient amines.[14][15] (2015).[6][14]

Organic & Biomolecular Chemistry. Highlights the use of acid fluorides/chlorides for

difficult couplings.

Isonicotinic Acid Derivatives in Drug Discovery:

Synthesis of Highly Potent Anti-Inflammatory Compounds from Isonicotinic Acid. (2017).

Demonstrates the utility of the isonicotinic scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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